Cas no 2411269-46-8 (N-[2-hydroxy-2-(1-methyl-1H-pyrazol-4-yl)propyl]but-2-ynamide)

N-[2-hydroxy-2-(1-methyl-1H-pyrazol-4-yl)propyl]but-2-ynamide is a specialized organic compound featuring a pyrazole core linked to a hydroxypropyl group and a butynamide moiety. Its unique structure combines a polar hydroxyl group with an alkyne-functionalized amide, making it a versatile intermediate in synthetic chemistry. The presence of the 1-methylpyrazole unit enhances stability and reactivity, while the butynamide group offers potential for further functionalization via click chemistry or cross-coupling reactions. This compound is particularly valuable in pharmaceutical and agrochemical research, where its modular design enables the development of targeted bioactive molecules. Its balanced hydrophilicity and lipophilicity further support applications in drug discovery and material science.
N-[2-hydroxy-2-(1-methyl-1H-pyrazol-4-yl)propyl]but-2-ynamide structure
2411269-46-8 structure
Product Name:N-[2-hydroxy-2-(1-methyl-1H-pyrazol-4-yl)propyl]but-2-ynamide
CAS No:2411269-46-8
MF:C11H15N3O2
MW:221.255702257156
CID:6080644
PubChem ID:165783707
Update Time:2025-05-20

N-[2-hydroxy-2-(1-methyl-1H-pyrazol-4-yl)propyl]but-2-ynamide Chemical and Physical Properties

Names and Identifiers

    • EN300-26579258
    • N-[2-hydroxy-2-(1-methyl-1H-pyrazol-4-yl)propyl]but-2-ynamide
    • 2411269-46-8
    • Inchi: 1S/C11H15N3O2/c1-4-5-10(15)12-8-11(2,16)9-6-13-14(3)7-9/h6-7,16H,8H2,1-3H3,(H,12,15)
    • InChI Key: VAPRHAZYRYHYDT-UHFFFAOYSA-N
    • SMILES: OC(C)(CNC(C#CC)=O)C1C=NN(C)C=1

Computed Properties

  • Exact Mass: 221.116426730g/mol
  • Monoisotopic Mass: 221.116426730g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 67.2Ų

N-[2-hydroxy-2-(1-methyl-1H-pyrazol-4-yl)propyl]but-2-ynamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26579258-0.05g
N-[2-hydroxy-2-(1-methyl-1H-pyrazol-4-yl)propyl]but-2-ynamide
2411269-46-8 95.0%
0.05g
$246.0 2025-03-20

Additional information on N-[2-hydroxy-2-(1-methyl-1H-pyrazol-4-yl)propyl]but-2-ynamide

Introduction to N-[2-hydroxy-2-(1-methyl-1H-pyrazol-4-yl)propyl]but-2-ynamide (CAS No. 2411269-46-8)

N-[2-hydroxy-2-(1-methyl-1H-pyrazol-4-yl)propyl]but-2-ynamide is a specialized chemical compound with significant potential in the field of pharmaceutical research and development. This compound, identified by its CAS number 2411269-46-8, has garnered attention due to its unique structural properties and its promising applications in medicinal chemistry. The presence of a pyrazole ring and a butynamide moiety in its molecular structure suggests a high degree of reactivity and versatility, making it a valuable candidate for further exploration.

The compound's structure consists of several key functional groups that contribute to its chemical behavior. The 2-hydroxy group provides a hydrophilic character, enhancing solubility in polar solvents, while the 1-methyl-1H-pyrazol-4-yl moiety introduces a nitrogen-rich heterocycle known for its biological activity. The butynamide part of the molecule adds another layer of complexity, enabling various chemical transformations and interactions with biological targets.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with diseases. N-[2-hydroxy-2-(1-methyl-1H-pyrazol-4-yl)propyl]but-2-ynamide has been studied for its potential role in inhibiting specific enzymes and receptors involved in inflammatory responses and cancer progression. Preliminary studies have shown that this compound can interact with protein kinases, which are critical targets in the treatment of various chronic diseases.

The pyrazole ring, a well-known pharmacophore, has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of the 1-methyl-1H-pyrazol-4-yl group into N-[2-hydroxy-2-(1-methyl-1H-pyrazol-4-yl)propyl]but-2-ynamide enhances its binding affinity to biological targets, making it a promising candidate for drug design. This modification has been shown to improve the compound's bioavailability and reduce off-target effects, which are crucial factors in the development of safe and effective pharmaceuticals.

The butynamide moiety in the compound's structure contributes to its ability to form hydrogen bonds and engage in hydrophobic interactions with biological molecules. These interactions are essential for the compound's binding affinity to enzymes and receptors. Additionally, the presence of multiple functional groups allows for diverse chemical modifications, enabling researchers to fine-tune the compound's properties for specific applications.

In the context of drug discovery, N-[2-hydroxy-2-(1-methyl-1H-pyrazol-4-yl)propyl]but-2-ynamide represents a significant advancement in the design of targeted therapeutics. Its unique structural features make it an attractive candidate for further investigation into treating conditions such as cancer, inflammation, and neurodegenerative diseases. Researchers are exploring its potential as a lead compound for the development of new drugs that can address unmet medical needs.

The synthesis of N-[2-hydroxy-2-(1-methyl-1H-pyrazol-4-yl)propyl]but-2ynamide involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic techniques has enabled researchers to produce this compound with high purity and yield. These advancements in synthetic chemistry have opened up new possibilities for developing complex molecules with tailored properties.

The pharmacological activity of N-[2-hydroxy-hydroxypropyl]butynamides has been evaluated through various in vitro and in vivo studies. These studies have provided valuable insights into their mechanisms of action and potential therapeutic applications. For instance, research has shown that this compound can inhibit the activity of certain enzymes involved in cancer cell proliferation and survival. This finding underscores its potential as an anticancer agent.

The development of new pharmaceuticals often involves a rigorous process of testing and optimization to ensure safety and efficacy. N-[hydroxy-propyl]butynamides have undergone extensive preclinical studies to assess their pharmacokinetic properties, toxicity profiles, and therapeutic potential. These studies have laid the foundation for future clinical trials aimed at evaluating their effectiveness in treating human diseases.

The integration of computational methods into drug discovery has significantly accelerated the process of identifying promising candidates like N-[hydroxy-propyl]butynamides. Molecular modeling techniques have been used to predict how these compounds interact with biological targets at the atomic level. This approach has helped researchers optimize their structures for improved binding affinity and reduced side effects.

The future prospects for N-[hydroxy-propyl]butynamides are promising, with ongoing research focused on expanding their therapeutic applications. Scientists are exploring new synthetic routes to produce derivatives with enhanced properties, such as improved solubility or increased bioavailability. Additionally, efforts are underway to develop novel formulations that can enhance the delivery of these compounds to target tissues.

In conclusion, N-[hydroxy-propyl]butynamides represent a significant advancement in pharmaceutical research due to their unique structural features and promising biological activities. Their potential applications in treating various diseases make them valuable candidates for further investigation and development. As research continues to uncover new insights into their mechanisms of action, these compounds hold great promise for improving human health.

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